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Compound of Interest

Compound Name: 2-(Quinolin-8-yloxy)nicotinic acid
CAS No.: 1010909-17-7
Cat. No.: B2945526
Get Quote
. J

Executive Summary & Chemical Profile

2-(Quinolin-8-yloxy)nicotinic acid (CAS: 1010909-17-7) is a heterocyclic ether derivative
typically used in medicinal chemistry as a pharmacophore scaffold.[1][2][3][4][5] Its disposal
protocols are dictated by its dual-moiety structure: the nicotinic acid group (acidic, irritant) and
the quinoline ring (potential aquatic toxin, mutagenic suspect).[1][2][3][4]

Immediate Action Directive: Treat this substance as a Hazardous Organic Acid. It must never
be disposed of down the drain.[3] Segregation from oxidizers and bases is critical to prevent
exothermic neutralization or oxidative degradation in waste containers.
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Property Data / Classification
CAS Number 1010909-17-7
Molecular Formula CisH10N203

] Heterocyclic Organic Acid (Pyridine/Quinoline
Chemical Class o
derivative)

Non-Listed (Not P-listed like Nicotine; Not U-

listed).[1]]2][3][4] Manage as Characteristic
RCRA Status )[R g o

Hazardous Waste due to toxicity/irritant

potential.[3][6]

Skin/Eye Irritant (H315, H319), Aquatic Toxicity

Primary Hazards o
(H411 - extrapolated from quinoline).[1][2][3][4]

Hazard Assessment & Pre-Disposal Handling

Scientific Rationale: While specific toxicological data for this exact molecule may be sparse,
"Prudent Practices in the Laboratory" dictates we default to the hazards of the most toxic
moiety.[4] The quinoline component drives the toxicity profile, while the carboxylic acid dictates

chemical compatibility.[3][4]

A. Personal Protective Equipment (PPE)

» Respiratory: N95 or P100 particulate respirator (solid handling) or fume hood (solution
handling).[3][4]

o Dermal: Nitrile gloves (minimum 0.11 mm thickness).[3] Double-gloving recommended for
solutions >10 mM.[1][2][3][4]

e Ocular: Chemical splash goggles (ANSI Z87.1).[3]

B. Chemical Segregation (Incompatibility)[3]

o DO NOT MIX WITH: Strong oxidizers (e.g., Peroxides, Permanganates) or Strong Bases
(e.g., Sodium Hydroxide).[1][3][4]
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o Mechanism:[1][3][7][8] The carboxylic acid proton is labile; mixing with strong bases
generates heat.[3] Mixing with oxidizers risks ring oxidation and potential fire.[3][4]

o STORAGE: Store waste in Amber Glass or HDPE containers.

Disposal Workflow & Decision Logic

This workflow ensures compliance with EPA (40 CFR) and local EHS regulations.
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Waste Generation:
2-(Quinolin-8-yloxy)nicotinic acid

Physical State?

Solid Waste Liquid Waste
(Powder/Crystals) (Solvent Solution)

l

Solvent Type?

y

Container:
Wide-Mouth HDPE or Glass
Label: '"Hazardous Waste - Solid Organic'

Halogenated Non-Halogenated

(e.g., DCM, Chloroform) (e.g., DMSO, MeOH)

Container: Container:
Safety Can/Bottle Safety Can/Bottle
Label: '"Haz Waste - Halogenated' Label: 'Haz Waste - Organic Acid'

L

Final Disposal:
High-Temp Incineration

(Via Licensed Contractor)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-(Quinolin-8-yloxy)nicotinic acid waste streams.
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Detailed Procedural Protocols
Protocol A: Solid Waste Accumulation

Applicability: Expired pure substance, contaminated weighing boats, filter paper, and solid spill
cleanup residues.[3][4]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2][3][4]
Avoid metal containers due to the acidic nature of the compound.

Labeling: Affix a hazardous waste tag immediately.[3]
o Constituents: "2-(Quinolin-8-yloxy)nicotinic acid 99%".

o Hazard Checkbox: Check "Toxic" and "Irritant".[4]

Transfer: Transfer solid using a plastic spatula.[3] Do not create dust.[1][2][3][6][9][10][11]

o Safety Note: If dust is visible, perform transfer inside a fume hood.[4]

Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in the same
container).[3]

Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)
Applicability: Solutions in DMSO, Methanol, DCM, or Ethyl Acetate.[3][4]

e pH Check: If the solution is highly acidic (pH < 2) due to added reagents, neutralize to pH 3-9
using dilute Sodium Bicarbonate before combining with general organic waste, UNLESS
your facility has a dedicated "Acidic Organic" stream.[1][3][4]

o Caution: Neutralization is exothermic.[3][4] Perform slowly in an ice bath.
e Segregation:
o Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.[3][4]
o Stream B (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, or Acetone.[3][4]

o Accumulation: Pour into the appropriate solvent waste carboy.
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o Critical: Ensure the carboy is compatible (HDPE or Fluorinated HDPE).[3]

o Log: Record the volume and concentration on the waste log sheet.

Emergency Spillage Procedures

Scenario: 500mg bottle dropped, powder dispersed on benchtop.

Evacuate & Alert: Clear the immediate area of personnel.

PPE Up: Don nitrile gloves, lab coat, and safety goggles.[3][6]

Containment: Cover the spill with a Dry Absorbent Pads or Vermiculite.[3] Do not use wet
paper towels initially (spreads the material).[3]

Cleanup:
o Scoop the powder/absorbent mixture into a hazardous waste bag/jar.[3]

o Decontamination: Wipe the surface with a 10% Sodium Carbonate solution (to neutralize
the acid residue) followed by water.[3]

o Verification: Use pH paper to ensure the surface is neutral.[3]

o Disposal: Label the waste container as "Spill Debris: 2-(Quinolin-8-yloxy)nicotinic acid".

Professional Disposal Services (End-of-Life)

The ultimate fate of this chemical must be High-Temperature Incineration.[1][2][3][4]

e Why Incineration? The quinoline ring is stable and resistant to biological degradation (making
it poor for wastewater treatment).[3] The pyridine ring releases nitrogen oxides (NOx) upon
combustion, which requires incinerators equipped with scrubbers.[3][4]

e Service Codes: When manifesting for pickup (e.g., Veolia, Clean Harbors), use the profile:

o DOT Shipping Name: UN 3077, Environmentally hazardous substance, solid, n.o.s. (2-
(Quinolin-8-yloxy)nicotinic acid).[1][2][3][4]
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o Hazard Class: 9 (Miscellaneous).[3]

o Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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